(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate
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Description
(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate is a useful research compound. Its molecular formula is C14H11ClO4S2 and its molecular weight is 342.81. The purity is usually 95%.
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Scientific Research Applications
Catalysis and Chemical Synthesis
One area of application for compounds with similar structures is in catalysis and chemical synthesis. For instance, the use of copper(I) catalysis in C–S cross-coupling reactions demonstrates how related compounds can facilitate the synthesis of diheteroaryl and diaryl thioethers under base-free conditions, achieving good to excellent yields. This suggests that derivatives like the one could potentially play a role in similar catalytic processes or serve as intermediates in organic synthesis (Guo et al., 2015).
Materials Science and Electrochemistry
Compounds with thiophene cores are of significant interest in the field of materials science, particularly for their applications in electrochromic devices and conductive polymers. A study on donor-acceptor systems involving similar thiophene derivatives highlights the development of low bandgap black polymer electrochromes. These materials exhibit significant color changes and operational stability, making them suitable for use in smart windows and displays. The research into these materials indicates the potential utility of related compounds in creating new electrochromic polymers with tailored properties (İçli et al., 2010).
Pharmaceutical Research
While specific applications in drug development for the compound were not identified, research on structurally similar compounds has demonstrated potential in pharmaceutical sciences. For example, derivatives of benzo[b]thiophene have been studied for their diuretic and hypotensive activities, suggesting that related compounds might be explored for similar therapeutic effects. Such studies underscore the importance of structural analogs in the discovery and development of new pharmaceuticals (Ong et al., 1987).
Properties
IUPAC Name |
(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO4S2/c15-11-4-2-1-3-9(11)13(16)19-12-6-8-21(17,18)14-10(12)5-7-20-14/h1-5,7,12H,6,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLYFRVPMYDLOCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)C2=C(C1OC(=O)C3=CC=CC=C3Cl)C=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.